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Compound of Interest

Compound Name: 4-Pentyn-1-ol

Cat. No.: B147250

This guide provides critical safety protocols and logistical information for the handling and
disposal of 4-Pentyn-1-ol, tailored for laboratory professionals in research and drug
development. Adherence to these procedures is essential for ensuring a safe laboratory
environment.

Chemical Identifier:

e Name: 4-Pentyn-1-ol

e CAS Number: 5390-04-5
e Molecular Formula: CsHsO

Hazard Identification and Classification

4-Pentyn-1-ol is classified as a hazardous substance. The following table summarizes its GHS
classifications.[1][2][3]
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Hazard Class Category Hazard Statement
o H227: Combustible liquid[2][4]
Flammable Liquids 4
[5]
] ] o H315: Causes skin irritation[1]
Skin Corrosion/Irritation 2
[31[41[5]
Serious Eye Damage/Eye ) H319: Causes serious eye
Irritation irritation[1][3][4]1[5]
Specific target organ toxicity — 3 H335: May cause respiratory
single exposure irritation[1][3]
Acute toxicity, Oral 4 H302: Harmful if swallowed[3]
o H312: Harmful in contact with
Acute toxicity, Dermal 4 _
skin[3]
Acute toxicity, Inhalation 4 H332: Harmful if inhaled[3]

Signal Word: Warning[1][2][3][4][5]

Personal Protective Equipment (PPE)

Strict adherence to PPE protocols is mandatory when handling 4-Pentyn-1-ol. The following

table outlines the required PPE.
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Body Part

Required PPE

Specifications and
Remarks

Eyes/Face

Safety Goggles / Face Shield

Must meet EN 166 (EU) or
ANSI z87.1 (US) standards. A
face shield should be worn
over goggles when there is a

splash hazard.[3]

Skin/Body

Chemical-resistant Lab Coat /

Coveralls

Wear a flame-retardant lab
coat (e.g., Nomex®) over
cotton clothing. Ensure full

coverage of arms.[6]

Hands

Chemical-resistant Gloves

Nitrile gloves are suitable for
short-term protection.[6]
Inspect gloves for any signs of
degradation or puncture before
use. Change gloves
immediately upon
contamination.

Respiratory

Respirator (if necessary)

Use a NIOSH/MSHA or
European Standard EN 136
approved respirator if working
outside of a fume hood or if

ventilation is inadequate.[3]

Feet

Closed-toe Shoes

Shoes must fully cover the

feet.

Operational Plan: Step-by-Step Handling Protocol

1. Preparation and Engineering Controls:

o Work in a well-ventilated area, preferably within a chemical fume hood.[3][7]

e Ensure an eyewash station and safety shower are readily accessible.
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Remove all potential ignition sources, as 4-Pentyn-1-ol is a combustible liquid with a
flashpoint of 61-62°C (141.8-143.6°F).[2][4][5]

Keep containers tightly closed when not in use.[3][5][7]
. Handling and Use:
Avoid contact with skin and eyes.[2]
Do not breathe vapors or mists.[2][7]
Wash hands thoroughly after handling.[2][4][5]
Do not eat, drink, or smoke in the work area.[3][7]
. Storage:
Store in a cool, dry, and well-ventilated place away from heat and ignition sources.[3][5]
Keep the container tightly closed in a dry and well-ventilated place.[3][5][7]
The storage class code is 10: Combustible liquids.
. First Aid Measures:

After eye contact: Rinse cautiously with water for several minutes. Remove contact lenses, if
present and easy to do. Continue rinsing. If eye irritation persists, get medical
advice/attention.[2][3][5][7]

After skin contact: Take off immediately all contaminated clothing. Wash with plenty of soap
and water. If skin irritation occurs, seek medical attention.[2][3][4][5][7]

After inhalation: Remove the person to fresh air and keep comfortable for breathing. Call a
poison center or doctor if you feel unwell.[2][3][7]

After ingestion: Rinse mouth. Do NOT induce vomiting. Call a poison center or doctor if you
feel unwell.[2][3]
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Disposal Plan

» Dispose of contents and container to an approved waste disposal plant in accordance with
local, regional, and national regulations.[2][4][5][8]

» Do not allow the chemical to enter drains.[2][7]

Experimental Workflow for Safe Handling

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.fishersci.com/store/msds?partNumber=AC330430250&countryCode=US&language=en
https://www.tcichemicals.com/IN/en/p/P0817
https://www.tcichemicals.com/MX/en/p/P0817
http://orgsyn.org/demo.aspx?prep=CV4P0755
https://www.fishersci.com/store/msds?partNumber=AC330430250&countryCode=US&language=en
https://www.sceti.co.jp/images/psearch/pdf/ABX_6302.0010_m.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147250?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Preparation

Don Appropriate PPE

l

Prepare Work Area in Fume Hood

l

Gather Materials

Handling
Y

Transfer 4-Pentyn-1-ol

l

Perform Experiment

Cleanup % Disposal

Decontaminate Glassware

l

Dispose of Waste

l

Remove PPE

l

Wash Hands

Click to download full resolution via product page

Caption: Workflow for the safe handling of 4-Pentyn-1-ol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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